N-Phthaloyl-DL-glutamic anhydride

• IUPAC Name: 2-(2,6-dioxooxan-3-yl)isoindole-1,3-dione
• InChI: InChI=1S/C13H9NO5/c15-10-6-5-9(13(18)19-10)14-11(16)7-3-1-2-4-8(7)12(14)17/h1-4,9H,5-6H2
• InChI Key: ICDLEMPZXFCQEB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)OC(=O)C1N2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C13H9NO5
• DSSTOX Substance ID: DTXSID20863154
• Molecular Weight: 259.21 g/mol
• CAS No.: 3343-28-0, 3085-92-5

Description

N-Phthaloyl-DL-glutamic anhydride (NPGLA) is a compound used in the synthesis of γ-glutamyl amino acids. It has a molecular formula of C13H9NO5 and a molecular weight of 259.21.

Synthesis Analysis

NPGLA offers a simple solution for the racemization-free synthesis of γ-glutamyl amino acids. These compounds are derived by the acylation of an amino acid through the γ-carboxyl carbon of L-glutamic acid.

Molecular Structure Analysis

The molecular structure of NPGLA is represented by the Hill Notation: C13H9NO5. Its molecular weight is 259.21.

Physical And Chemical Properties Analysis

NPGLA is a solid at 20°C. It should be stored under inert gas and is sensitive to moisture. It appears as a white to almost white powder or crystal. Its melting point ranges from 202.0 to 208.0°C. It is soluble in dioxane.

Scientific Research Applications

Synthesis of Amino Acid Derivatives

N-Phthaloyl-DL-glutamic anhydride has been utilized in the synthesis of various amino acid derivatives. For example, it's used in the synthesis of L-theanine and L-glutamine, as demonstrated by Qing-cai (2005). The process involves using phthaloyl as a protecting group and reacting N-phthaloyl-L-glutamic acid anhydride with ethylamine and ammonia solutions to produce N-phthaloyl-L-theanine and N-phthaloyl-L-glutamine, respectively (Jiao Qing-cai, 2005).

γ-Glutamyl Transfer Reagent

Kalyanam and Majeed (2009) highlighted the use of N-phthaloyl-L-glutamic anhydride as a γ-glutamyl transfer reagent. This compound offers a raceinization-free synthesis method for γ-glutamyl amino acids, enhancing the properties of amino acids through γ-glutamylation (N. Kalyanam & M. Majeed, 2009).

Crystal and Molecular Structure Studies

In the field of crystallography, this compound has been used to study the molecular structures and interactions in complexes. Takénaka, Ohki, and Sasada (1980) used it in their study of the crystal and molecular structure of the cytosine: N,N-phthaloyl-DL-glutamic acid complex dihydrate (A. Takénaka, M. Ohki, & Y. Sasada, 1980).

Synthesis of Thalidomide

In the synthesis of thalidomide, this compound is used as a starting material, as detailed by Nguyen et al. (2022). This highlights its role in the pharmaceutical industry, particularly in the synthesis of drugs with complex structures (Trong Diep Nguyen et al., 2022).

Preparation of Glutamylamino Acids

This compound is also pivotal in preparing glutamylamino acids. Anderson and Meister (1985) described a method involving the reaction of N-phthaloyl-L-glutamic anhydride with an amino acid to form N-phthaloyl-L-glutamyl amino acid (Mary E. Anderson & A. Meister, 1985).

Photochemistry Studies

In photochemistry, exploratory studies have been conducted with N-phthaloyl derivatives of glutamic acid, as discussed by Yoon et al. (1999). This research aims to understand the photochemical behavior of such compounds, contributing significantly to the field of photochemistry (U. Yoon et al., 1999).

Safety and Hazards

NPGLA can cause skin and eye irritation. Precautions should be taken to avoid contact with skin and eyes. In case of contact, wash with plenty of water. If irritation persists, seek medical advice.

Mechanism of Action

Target of Action

N-Phthaloyl-DL-glutamic anhydride is a chemical compound that primarily targets amino acids . It is used in the synthesis of γ-glutamyl amino acids, which are compounds derived by the acylation of an amino acid through the γ-carboxyl carbon of L-glutamic acid .

Mode of Action

The mode of action of this compound involves the formation of a pseudo-peptide bond with the targeted amino acids . This interaction results in the creation of γ-glutamyl amino acids .

Biochemical Pathways

The biochemical pathways affected by this compound are those involved in the synthesis of γ-glutamyl amino acids . The downstream effects of this include the production of new compounds with enhanced properties, which can be used in various biochemical applications .

Result of Action

The result of the action of this compound is the synthesis of γ-glutamyl amino acids . These compounds have enhanced properties and can be used in various biochemical applications .

Action Environment

The action of this compound is influenced by environmental factors such as temperature, pH, and the presence of other compounds . For instance, it is known to decompose in the presence of moisture . Therefore, it is typically stored under inert gas to maintain its stability .

Biochemical Analysis

Biochemical Properties

N-Phthaloyl-DL-glutamic anhydride plays a significant role in biochemical reactions, particularly in the modification of amino acids and peptides. It interacts with enzymes such as γ-glutamyl transferase, which facilitates the transfer of γ-glutamyl groups to various substrates . This interaction is crucial for the synthesis of γ-glutamyl compounds, which are important in cellular metabolism and signaling. Additionally, this compound can form stable complexes with proteins, influencing their structure and function .

Cellular Effects

This compound has been shown to affect various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, it can alter the activity of key signaling molecules, leading to changes in cellular responses to external stimuli . Furthermore, this compound can impact gene expression by interacting with transcription factors and other regulatory proteins, thereby affecting the transcription of specific genes .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. It binds to γ-glutamyl transferase, facilitating the transfer of γ-glutamyl groups to substrates . This binding interaction is essential for the synthesis of γ-glutamyl compounds. Additionally, this compound can inhibit or activate enzymes involved in cellular metabolism, thereby modulating metabolic pathways . Changes in gene expression are mediated through its interactions with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods or under specific conditions such as exposure to moisture . Long-term studies have shown that this compound can have lasting effects on cellular function, including sustained changes in gene expression and metabolic activity . These temporal effects are important for understanding the compound’s long-term impact on biological systems.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can modulate cellular metabolism and signaling pathways without causing significant toxicity . At higher doses, this compound can induce toxic effects, including cellular damage and disruption of normal physiological processes . Threshold effects have been observed, where a specific dosage range is required to achieve the desired biochemical effects without causing adverse outcomes .

Metabolic Pathways

This compound is involved in several metabolic pathways, including the synthesis of γ-glutamyl compounds. It interacts with enzymes such as γ-glutamyl transferase, which catalyzes the transfer of γ-glutamyl groups to various substrates . This interaction is crucial for maintaining cellular metabolism and homeostasis. Additionally, this compound can influence metabolic flux and metabolite levels by modulating the activity of key enzymes involved in metabolic pathways .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . These interactions facilitate the localization and accumulation of the compound in specific cellular compartments. The transport and distribution of this compound are essential for its biochemical activity and effects on cellular function .

Subcellular Localization

This compound exhibits specific subcellular localization, which is critical for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . This subcellular localization allows this compound to interact with specific biomolecules and exert its biochemical effects within distinct cellular environments .